Cas no 6479-89-6 (Phenazine,1,3-dimethyl-)

Phenazine,1,3-dimethyl- structure
Phenazine,1,3-dimethyl- structure
Product Name:Phenazine,1,3-dimethyl-
CAS No:6479-89-6
MF:C14H12N2
MW:208.258482933044
CID:500615
PubChem ID:45117472
Update Time:2025-04-19

Phenazine,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenazine,1,3-dimethyl-
    • Phenazine, 1,3-dimethyl- (7CI,8CI)
    • 6479-89-6
    • 1,3-Dimethylphenazine
    • Inchi: 1S/C14H12N2/c1-9-7-10(2)14-13(8-9)15-11-5-3-4-6-12(11)16-14/h3-8H,1-2H3
    • InChI Key: OUWSJZZLKOOVSR-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=C(C)C=C(C)C=12

Computed Properties

  • Exact Mass: 208.10016
  • Monoisotopic Mass: 208.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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